1-((4-(Dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-3-(3-fluoro-4-methylphenyl)urea

• IUPAC Name: 1-[[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl]-3-(3-fluoro-4-methylphenyl)urea
• InChI: InChI=1S/C15H19FN6O2/c1-9-5-6-10(7-11(9)16)18-14(23)17-8-12-19-13(22(2)3)21-15(20-12)24-4/h5-7H,8H2,1-4H3,(H2,17,18,23)
• InChI Key: FBERUZBMDWKSIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NCC2=NC(=NC(=N2)OC)N(C)C)F
• Molecular Formula: C15H19FN6O2
• Molecular Weight: 334.35 g/mol

Description

1-((4-(Dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-3-(3-fluoro-4-methylphenyl)urea is a useful research compound. Its molecular formula is C15H19FN6O2 and its molecular weight is 334.355. The purity is usually 95%.
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Scientific Research Applications

Derivatives and Chemical Synthesis

• Derivatives of imidazo-sym-triazine have been synthesized, exploring the conversion of 2-Dimethylamino-4,6,7,8-tetrahydroimidazo[1,2-a]-sym-triazin-4-one through the action of aryl isocyanates and arenesulfonyl chlorides into corresponding derivatives of urea and N-arenesulfonyl-substituted imidazo-sym-triazinones. This research demonstrates the chemical versatility and potential applications in synthesizing new compounds with specific properties (Dovlatyan et al., 2008).

Synthesis and Biological Evaluation

• A study on the synthesis of unsymmetrical ketones using chelation-controlled sequential substitution of N-Triazinylamide/Weinreb Amide by organometallic reagents reveals how triazinylamide can suppress overaddition, leading to the formation of tertiary alcohol by the chelating ability of the triazinyl and carbonyl groups. This research indicates the compound's relevance in organic synthesis and potential in developing pharmacologically active molecules (Hirao et al., 2022).

Modification for Anticancer Activity

• Research into modifying N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide by replacing the acetamide group with an alkylurea moiety has shown that such modifications can retain antiproliferative activity and inhibit PI3Ks and mTOR with reduced acute oral toxicity. This study exemplifies the compound's potential in medicinal chemistry, particularly in developing anticancer agents with lower toxicity (Wang et al., 2015).

Fluorescent Dye Synthesis

• Derivatives of isomeric 2-(hydroxytolyl)-4,6-dimethylamino-1,3,5-triazines have been synthesized, highlighting controlled iodination and reactions under Pd(0) catalysis to produce dyes with large Stokes shifts. This research outlines the application in synthesizing fluorescent dyes, useful in various scientific and industrial applications (Rihn et al., 2012).